Cas no 803651-98-1 (2-amino(phenyl)methyl-4,6-dimethylphenol)

• Product Name: 2-amino(phenyl)methyl-4,6-dimethylphenol
• CAS No: 803651-98-1
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 714153
• PubChem ID: 45097978
• Update Time: 2025-10-28

2-amino(phenyl)methyl-4,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(aminophenylmethyl)-4,6-dimethyl-
• Phenol, 2-(aminophenylmethyl)-4,6-dimethyl- (9CI)
• 2-amino(phenyl)methyl-4,6-dimethylphenol
• 2-[Amino(phenyl)methyl]-4,6-dimethylphenol
• 803651-98-1
• EN300-1277491

• Inchi： 1S/C15H17NO/c1-10-8-11(2)15(17)13(9-10)14(16)12-6-4-3-5-7-12/h3-9,14,17H,16H2,1-2H3
• InChI Key： FJBKUBQBFMYXDD-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(C)=CC=1C(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino(phenyl)methyl-4,6-dimethylphenol

Professional Introduction to Compound with CAS No. 803651-98-1 and Product Name: 2-amino(phenyl)methyl-4,6-dimethylphenol

The compound with the CAS number 803651-98-1 and the product name 2-amino(phenyl)methyl-4,6-dimethylphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of 2-amino(phenyl)methyl-4,6-dimethylphenol consists of a phenolic ring substituted with amino and methyl groups, which contributes to its versatile reactivity and biological activity.

One of the most notable features of this compound is its dual functionality, stemming from the presence of both an amino group and a phenolic hydroxyl group. This bifunctional nature allows for a wide range of chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. For instance, studies have demonstrated that derivatives of 2-amino(phenyl)methyl-4,6-dimethylphenol exhibit promising antimicrobial and anti-inflammatory activities.

Recent research has highlighted the compound's potential in the development of novel therapeutic agents. Specifically, studies have shown that modifications to the amino and phenolic groups can significantly alter the biological activity of the molecule. This has led to the exploration of various synthetic pathways aimed at optimizing these properties. For example, researchers have investigated the use of 2-amino(phenyl)methyl-4,6-dimethylphenol as a precursor in the synthesis of kinase inhibitors, which are known for their role in treating cancers and inflammatory diseases.

The compound's stability under various conditions has also been a subject of extensive investigation. Studies have demonstrated that 2-amino(phenyl)methyl-4,6-dimethylphenol maintains its structural integrity under both acidic and basic conditions, making it suitable for a wide range of pharmaceutical applications. Additionally, its solubility profile has been examined, revealing that it exhibits good solubility in both polar and non-polar solvents. This property is particularly advantageous for formulating drug delivery systems.

In terms of synthetic methodologies, researchers have developed several efficient routes for the preparation of 2-amino(phenyl)methyl-4,6-dimethylphenol. One such method involves the condensation of an appropriate aromatic aldehyde with a diamine derivative under controlled conditions. This approach has been found to yield high yields of the desired product with minimal byproducts. Another method involves the use of palladium-catalyzed cross-coupling reactions, which offer a more selective and efficient pathway for introducing functional groups into the molecular framework.

The biological activity of 2-amino(phenyl)methyl-4,6-dimethylphenol has been extensively studied in recent years. Preliminary experiments have shown that this compound exhibits significant inhibitory effects on certain enzymes involved in cancer cell proliferation. These findings have prompted further investigation into its potential as a lead compound for developing new anticancer agents. Additionally, studies have indicated that 2-amino(phenyl)methyl-4,6-dimethylphenol may have protective effects against oxidative stress-related diseases by acting as a scavenger for reactive oxygen species.

The future prospects for 2-amino(phenyl)methyl-4,6-dimethylphenol are promising, with ongoing research aimed at uncovering new applications and improving its pharmacological properties. Advances in computational chemistry and molecular modeling are expected to play a crucial role in this endeavor by providing insights into the structure-activity relationships governing its biological behavior. Furthermore, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical applications.

In conclusion,2-amino(phenyl)methyl-4,6-dimethylphenol (CAS No. 803651-98-1) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, 2-amino(phenyl)methyl-4,6-dimethylphenol is poised to play an important role in addressing some of today's most pressing medical challenges.